Cas no 626-93-7 (Hexan-2-ol)

Hexan-2-ol Properties

Names and Identifiers

• Hexan-2-ol
• (+/-)-2-Hexanol
• 2-Hexanol
• 2-Hexanolneat
• (±)-2-Hexanol
• 1-methyl-1-pentanol
• 2-Fluoronorepinephrine
• 3-Fluoronorepinephrine
• 5-hexane-1-ol
• cis-2-hexan-1-ol
• methylamyl alcohol
• methyl-hexanol
• methyl-n-amyl-carbinol
• n-butyl methyl carbinol
• rac-2-heptanol
• trans-2-hexanol
• 2-Hexyl Alcohol
• sec-Hexyl alcohol
• (RS)-2-Hexanol
• DL-Hexan-2-ol
• NSC 3706
• 2-Hydroxyhexane
• n-C4H9CH(OH)CH3
• n-hexan-2-ol
• n-butylmethylcarbinol
• +Expand

• MDL： MFCD00004585
• InChIKey： QNVRIHYSUZMSGM-UHFFFAOYSA-N
• Inchi： 1S/C6H14O/c1-3-4-5-6(2)7/h6-7H,3-5H2,1-2H3
• SMILES： CCCCC(C)O

Computed Properties

• Exact Mass: 102.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.104465
• Heavy Atom Count: 7
• Complexity: 35.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.55740
• PSA: 20.23000
• Refractive Index: n20/D 1.414(lit.)
• Water Partition Coefficient: Soluble in water (13 g/L at 25°C),
• Boiling Point: 136 °C(lit.)
• Melting Point: -23 °C
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Color/Form: Colorless liquid [1]
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Mixtures with air may be explosive.
• Solubility: Insoluble in water, miscible in ethanol and ether. [13]
• Density: 0.814 g/mL at 20 °C
  0.81 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether